Cas no 2127-05-1 (4-Pyridylethylmercaptan)
4-Pyridylethylmercaptan structure
Product Name:4-Pyridylethylmercaptan
CAS No:2127-05-1
MF:C7H9NS
MW:139.218060255051
MDL:MFCD00973403
CID:42496
PubChem ID:150969
Update Time:2025-04-18
4-Pyridylethylmercaptan Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridylethylmercaptan
- 2-(4-Pyridyl)ethanethiol
- 2-pyridin-4-ylethanethiol
- 4-(2-Thioethyl)pyridine
- EN300-1857409
- FT-0656591
- 2127-05-1
- 4-Pyridoethanethiol
- SCHEMBL73482
- 2-(4-pyridyl)ethyl mercaptan
- A815235
- 2-(4'-PYRIDYL)ETHANETHIOL
- 4-mercaptoethyl pyridine
- MFCD00973403
- CS-0449885
- AKOS015891688
- 4-PEM
- 2-(Pyridin-4-yl)ethane-1-thiol
- DTXSID90175519
- VBAOEVKQBLGWTH-UHFFFAOYSA-N
- 2-(pyridin-4-yl)ethanethiol
- 4-Pyridineethanethiol
- 4-(2-mercaptoethyl)pyridine
- 4-pyridylethylmercaptan, AldrichCPR
- DTXCID9098010
- DB-066469
- AS-88630
- 4-(2-Sulphanylethyl)pyridine
-
- MDL： MFCD00973403
- Inchi： 1S/C7H9NS/c9-6-3-7-1-4-8-5-2-7/h1-2,4-5,9H,3,6H2
- InChI Key： VBAOEVKQBLGWTH-UHFFFAOYSA-N
- SMILES： SCCC1C=CN=CC=1
Computed Properties
- Exact Mass: 139.04600
- Monoisotopic Mass: 139.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 69.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 13.9A^2
Experimental Properties
- Density: 1.074
- Melting Point: N/A
- Boiling Point: 247.1°Cat760mmHg
- Flash Point: 103.3°C
- Refractive Index: 1.558
- Solubility: Chloroform (Slightly), Methanol (Slightly)
- PSA: 51.69000
- LogP: 1.55390
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
4-Pyridylethylmercaptan Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- Storage Condition：Amber Vial, Refrigerator, Under Inert Atmosphere
4-Pyridylethylmercaptan Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Pyridylethylmercaptan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | CDS004770-100MG |
4-Pyridylethylmercaptan |
2127-05-1 | Aldrich | 100MG |
882.99 | 2021-05-17 | |
| Apollo Scientific | OR8898-500mg |
4-(2-Sulphanylethyl)pyridine |
2127-05-1 | 500mg |
£245.00 | 2025-02-20 | ||
| Apollo Scientific | OR8898-2.5g |
4-(2-Sulphanylethyl)pyridine |
2127-05-1 | 2.5g |
£350.00 | 2025-02-20 | ||
| abcr | AB248088-500 mg |
2-Pyridin-4-ylethanethiol; . |
2127-05-1 | 500 mg |
€95.00 | 2023-07-20 | ||
| TRC | P994050-500mg |
4-Pyridylethylmercaptan |
2127-05-1 | 500mg |
$ 135.00 | 2022-06-03 | ||
| TRC | P994050-2.5g |
4-Pyridylethylmercaptan |
2127-05-1 | 2.5g |
$ 215.00 | 2022-06-03 | ||
| TRC | P994050-25g |
4-Pyridylethylmercaptan |
2127-05-1 | 25g |
$ 1695.00 | 2022-06-03 | ||
| abcr | AB248088-500mg |
2-Pyridin-4-ylethanethiol; . |
2127-05-1 | 500mg |
€95.00 | 2023-09-12 | ||
| Enamine | EN300-1857409-1g |
2-(pyridin-4-yl)ethane-1-thiol |
2127-05-1 | 95% | 1g |
$94.0 | 2023-09-18 | |
| Enamine | EN300-1857409-5g |
2-(pyridin-4-yl)ethane-1-thiol |
2127-05-1 | 95% | 5g |
$144.0 | 2023-09-18 |
4-Pyridylethylmercaptan Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2127-05-1)4-Pyridylethylmercaptan
Order Number:A1147627
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:06
Price ($):155.0
Email:sales@amadischem.com
4-Pyridylethylmercaptan Related Literature
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Katsuhiko Nishiyama,Masashi Tsuchiyama,Atsushi Kubo,Hiroshi Seriu,Susumu Miyazaki,Soichiro Yoshimoto,Isao Taniguchi Phys. Chem. Chem. Phys. 2008 10 6935
-
Young Jin Sa,Chan Woo Lee,Si Young Lee,Jonggeol Na,Ung Lee,Yun Jeong Hwang Chem. Soc. Rev. 2020 49 6632
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Federico Franco,Clara Rettenmaier,Hyo Sang Jeon,Beatriz Roldan Cuenya Chem. Soc. Rev. 2020 49 6884
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Kecheng Wei,Huanqin Guan,Qiang Luo,Jie He,Shouheng Sun Nanoscale 2022 14 11869
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Sudipta Chatterjee,Indranil Dutta,Yanwei Lum,Zhiping Lai,Kuo-Wei Huang Energy Environ. Sci. 2021 14 1194
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2127-05-1)4-Pyridylethylmercaptan
Purity:99%
Quantity:1g
Price ($):155.0